![molecular formula C12H9F6NO2 B8051221 5-[3,5-Bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one](/img/structure/B8051221.png)
5-[3,5-Bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one
Overview
Description
5-[3,5-Bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C12H9F6NO2 and its molecular weight is 313.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
CETP Inhibitors for Cardiovascular Disease : A study by Bitam, Hamadache, and Salah (2020) focused on developing computational models to predict the therapeutic potency of derivatives of 5-[3,5-Bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one as Cholesteryl Ester Transfer Protein (CETP) inhibitors. These compounds have shown potent CETP inhibitory activity, which is significant for cardiovascular disease treatment (Bitam, Hamadache, & Salah, 2020).
Intermediate for Synthesizing Amino Acids : Burger et al. (1992) described using derivatives of this compound as intermediates for synthesizing various natural and non-natural α-amino acids. This process is crucial for developing novel compounds with potential therapeutic applications (Burger et al., 1992).
Formation of α-Oxo Acid Derivatives : Another study by Burger and Eggersdorfer (1979) demonstrated the transformation of this compound into various carbonyl group protected, carboxyl group activated α-oxo acid derivatives. These derivatives have significant potential in organic synthesis (Burger & Eggersdorfer, 1979).
Synthesis of Dihydro-2H-1,3-dioxepin-5-ones : Research by Burger, Meffert, and Gieren (1978) involved the synthesis of dihydro-2H-1,3-dioxepin-5-ones and tetrahydro-1,3-oxazepin-5-ones using this compound. These compounds have applications in creating novel heterocyclic structures, which are useful in various chemical syntheses (Burger, Meffert, & Gieren, 1978).
Unexpected Reactions in Organic Synthesis : A study by Burger et al. (2002) investigated unexpected reactions of this compound, leading to the formation of various novel compounds. These findings are valuable for expanding the repertoire of organic synthesis reactions (Burger et al., 2002).
Properties
IUPAC Name |
5-[3,5-bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F6NO2/c1-5-9(21-10(20)19-5)6-2-7(11(13,14)15)4-8(3-6)12(16,17)18/h2-5,9H,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHIDCVTXTYVGRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OC(=O)N1)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F6NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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